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Compound of Interest

Compound Name: Nitromersol

CAS No.: 133-58-4

Cat. No.: B183977

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitromersol ((C₇H₅HgNO₃), a complex organomercury compound, has historically been used

as a topical antiseptic and preservative. Due to the presence of mercury, its detection and

quantification in various solutions are critical for quality control, formulation development, and

safety assessment. This document provides detailed application notes and experimental

protocols for the analytical determination of Nitromersol using classical and modern

instrumental methods.
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Property Value

Chemical Formula C₇H₅HgNO₃

Molar Mass 351.71 g/mol

Appearance Yellowish-green to brownish-yellow powder

Solubility
Sparingly soluble in water, soluble in dilute

sodium hydroxide solutions.

Analytical Methods Overview
A variety of analytical techniques can be employed for the detection and quantification of

Nitromersol. The choice of method depends on the required sensitivity, selectivity, and the

nature of the sample matrix. This document covers the following methods:

Classical Titrimetric Method (USP Assay)

UV-Visible Spectrophotometry

High-Performance Liquid Chromatography (HPLC)

Electrochemical Analysis (Differential Pulse Voltammetry)

Quantitative Data Summary
The following table summarizes the typical quantitative performance parameters for the

described analytical methods. These values are representative and may vary depending on the

specific instrumentation and experimental conditions. Method validation is required to establish

performance characteristics in a specific laboratory.
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Parameter
Titrimetric
Method

UV-Visible
Spectrophoto
metry

HPLC-UV
Differential
Pulse
Voltammetry

Linearity Range N/A 1 - 25 µg/mL 0.5 - 50 µg/mL 0.1 - 10 µg/mL

Limit of Detection

(LOD)
High (mg range) ~0.5 µg/mL ~0.1 µg/mL ~0.05 µg/mL

Limit of

Quantification

(LOQ)

High (mg range) ~1.0 µg/mL ~0.5 µg/mL ~0.1 µg/mL

Accuracy (%

Recovery)
98.0 - 101.0% 98.5 - 101.5% 99.0 - 101.0% 98.0 - 102.0%

Precision

(%RSD)
< 2.0% < 2.0% < 1.5% < 3.0%

Classical Titrimetric Method (Based on USP Assay)
This method is a destructive but accurate technique for determining the total mercury content in

Nitromersol, which is then stoichiometrically related to the Nitromersol concentration.

Experimental Protocol
Principle: The organomercury compound is digested with sulfuric acid and hydrogen peroxide

to convert the organically bound mercury into mercuric ions (Hg²⁺). The mercuric ions are then

titrated with a standardized solution of ammonium thiocyanate.

Reagents:

Sulfuric Acid (concentrated)

30% Hydrogen Peroxide

Ammonium Thiocyanate (0.1 N, standardized)

Ferric Ammonium Sulfate Indicator Solution
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Nitromersol Standard

Procedure:

Sample Preparation: Accurately weigh about 200 mg of Nitromersol and transfer it to a 500-

mL Kjeldahl flask.

Digestion: Add 15 mL of sulfuric acid and cautiously digest over a flame with occasional

swirling until the solution becomes a clear, light yellowish-brown. Cool the flask.

Oxidation: Add 30% hydrogen peroxide dropwise until the solution becomes colorless. Heat

until white fumes evolve, cool, and cautiously dilute with water.

Titration: To the resulting solution, add ferric ammonium sulfate indicator and titrate with 0.1

N ammonium thiocyanate to a permanent reddish-brown endpoint.

Calculation: The percentage of Nitromersol can be calculated based on the volume of titrant

consumed and the stoichiometry of the reaction.

Workflow Diagram
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Titrimetric Analysis Workflow

Weigh Nitromersol Sample Digest with H2SO4
Add to Kjeldahl flask

Oxidize with H2O2
Cool

Titrate with NH4SCN
Dilute

Endpoint Detection Calculate Concentration

UV-Vis Spectrophotometry Workflow

Prepare Calibration Standards

Measure Absorbance at λmaxPrepare Sample Solution

Set Spectrophotometer Parameters

Plot Calibration Curve Quantify Nitromersol in Sample
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HPLC Analysis Workflow

Prepare Mobile Phase and Standards

Equilibrate HPLC System Prepare and Filter Sample

Inject Standards and Sample

Chromatographic Separation (C18 Column)

UV Detection at 254 nm

Data Acquisition and Peak Integration

Quantification using Calibration Curve
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Electrochemical Reduction of Nitromersol

Nitromersol (R-NO2)

Electrochemical Reduction
(+ electrons, + protons)

at electrode surface

Hydroxylamine Derivative (R-NHOH)

Step 1

Measured Peak Current

proportional to concentration

Amine Derivative (R-NH2)

Further Reduction

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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